Cas no 1249811-16-2 (N-2-(pyrimidin-2-yl)ethylcyclopropanamine)

• Product Name: N-2-(pyrimidin-2-yl)ethylcyclopropanamine
• CAS No: 1249811-16-2
• MF: C₉H₁₃N₃
• MW: 163.219621419907
• CID: 6278901
• PubChem ID: 62698652
• Update Time: 2025-05-23

N-2-(pyrimidin-2-yl)ethylcyclopropanamine Chemical and Physical Properties

Names and Identifiers

• N-2-(pyrimidin-2-yl)ethylcyclopropanamine
• 1249811-16-2
• AKOS011993516
• n-(2-(Pyrimidin-2-yl)ethyl)cyclopropanamine
• CS-0267774
• N-[2-(pyrimidin-2-yl)ethyl]cyclopropanamine
• EN300-1653244

• Inchi： 1S/C9H13N3/c1-5-11-9(12-6-1)4-7-10-8-2-3-8/h1,5-6,8,10H,2-4,7H2
• InChI Key： QGPLWFMXONXCFV-UHFFFAOYSA-N
• SMILES： N(CCC1N=CC=CN=1)C1CC1

Computed Properties

• Exact Mass: 163.110947427g/mol
• Monoisotopic Mass: 163.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 37.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-2-(pyrimidin-2-yl)ethylcyclopropanamine

N-2-(Pyrimidin-2-yl)ethylcyclopropanamine: A Comprehensive Overview

N-2-(Pyrimidin-2-yl)ethylcyclopropanamine, identified by the CAS number 1249811-16-2, is a compound of significant interest in the field of organic chemistry and pharmacology. This molecule, characterized by its unique structure combining a pyrimidine ring and a cyclopropane moiety, has garnered attention due to its potential applications in drug discovery and development. The compound's structure, comprising a pyrimidine ring attached to an ethyl group linked to a cyclopropane amine, makes it a valuable subject for both synthetic and medicinal chemistry research.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry, particularly due to their ability to induce unique stereochemical effects and enhance drug-target interactions. The integration of a pyrimidine ring, a heterocyclic structure commonly found in nucleic acids and various bioactive molecules, further enhances the compound's potential for interacting with biological systems. This combination makes N-2-(Pyrimidin-2-yl)ethylcyclopropanamine a promising candidate for exploring novel therapeutic agents.

The synthesis of this compound involves advanced organic chemistry techniques, including nucleophilic substitution and cycloaddition reactions. Researchers have employed various strategies to optimize the synthesis process, ensuring high yields and purity. These methods have been documented in recent publications, underscoring the compound's accessibility for further experimentation and application in drug design.

In terms of pharmacological properties, N-2-(Pyrimidin-2-yl)ethylcyclopropanamine has shown potential as a modulator of key biological targets. Studies have demonstrated its ability to inhibit certain enzymes and receptors, making it a candidate for treating conditions such as cancer, inflammation, and neurological disorders. The compound's selectivity and bioavailability have been evaluated in preclinical models, providing valuable insights into its therapeutic potential.

Moreover, the compound's structural versatility allows for further modification to enhance its pharmacokinetic properties. Researchers are actively exploring derivatives of N-2-(Pyrimidin-2-yl)ethylcyclopropanamine, aiming to improve its solubility, stability, and efficacy. These efforts are supported by computational modeling techniques, which predict the compound's behavior in biological systems and guide experimental design.

The integration of cutting-edge research methodologies has significantly advanced our understanding of N-2-(Pyrimidin-2-yl)ethylcyclopropanamine. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and conformational dynamics. Additionally, computational tools like molecular docking and dynamics simulations have enabled researchers to predict the compound's interactions with target proteins at an atomic level.

In conclusion, N-2-(Pyrimidin-2-yl)ethylcyclopropanamine represents a compelling molecule with diverse applications in chemical research and drug development. Its unique structure, coupled with recent advancements in synthesis and pharmacology, positions it as a valuable tool for addressing unmet medical needs. As research continues to unfold, this compound is expected to contribute significantly to the discovery of novel therapeutic agents.